Cas no 62956-48-3 (Gomisin G)
Gomisin G structure
Product Name:Gomisin G
CAS No:62956-48-3
MF:C30H32O9
MW:536.569689750671
CID:1124004
PubChem ID:14992067
Update Time:2025-04-20
Gomisin G Chemical and Physical Properties
Names and Identifiers
-
- Gomisin G
- Gomisin-G
- The dried fruit of Schisandra chinensis
- [ "" ]
- 6B4CV8T31X
- (-)-Gomisin G
- GOMISING
- (hydroxy-tetramethoxy-dimethyl-[?]yl) benzoate
- Y0095
- C17819
- Benzo(3,4)cycloocta(1,2-f)(1,3)benzodioxole-7,8-diol, 5,6,7,8-tetrahydro-1,2,3,13-tetramethoxy-6,7-dimethyl-, 8-benzoate, (6S,7S,8S,13aS)-
- [(9S,10S,11S)-10-hydroxy-3,4,5,19-tetramethoxy-9,10-dimethyl-15,17-dioxatetracyclo[10.7.0.02,7.014,18]nonadeca-1(19),2,4,6,12,14(18)-hexaen-11-yl] benzoate
- AKOS037514682
- HY-N0858
- UNII-6B4CV8T31X
- DTXSID601346778
- A868300
- MS-29908
- Benzo[3',4']cycloocta[1',2':4,5]benzo[1,2-d][1,3]dioxole-7,8-diol, 5,6,7,8-tetrahydro-1,2,3,13-tetramethoxy-6,7-dimethyl-, 8-benzoate, (6S,7S,8S)-
- CHEMBL515928
- 62956-48-3
- CS-3665
- Q27264434
- (9S,10S,11S)-10-hydroxy-3,4,5,19-tetramethoxy-9,10-dimethyl-15,17-dioxatetracyclo[10.7.0.0(2),?.0(1)?,(1)?]nonadeca-1(12),2(7),3,5,13,18-hexaen-11-yl benzoate
- DA-73837
-
- MDL: MFCD21333382
- Inchi: 1S/C30H32O9/c1-16-12-18-13-20(33-3)24(34-4)26(35-5)22(18)23-19(14-21-25(27(23)36-6)38-15-37-21)28(30(16,2)32)39-29(31)17-10-8-7-9-11-17/h7-11,13-14,16,28,32H,12,15H2,1-6H3/t16-,28-,30-/m0/s1
- InChI Key: OFDWKHIQKPKRKY-DSASHONVSA-N
- SMILES: O[C@]1(C)[C@H](C2C=C3C(=C(C=2C2C(=C(C(=CC=2C[C@@H]1C)OC)OC)OC)OC)OCO3)OC(C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 536.20500
- Monoisotopic Mass: 536.20463259 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 39
- Rotatable Bond Count: 7
- Complexity: 833
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 536.6
- XLogP3: 5
- Topological Polar Surface Area: 102
Experimental Properties
- Color/Form: Powder
- Density: 1.33±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: No data available
- Boiling Point: 760毫米汞柱时670.9±55.0°C
- Flash Point: 217.2±25.0 °C
- Solubility: Insuluble (4.9E-4 g/L) (25 ºC),
- PSA: 101.91000
- LogP: 4.95800
- Vapor Pressure: 0.0 ± 2.2 mmHg at 25 ° C
Gomisin G Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Warning Statement:
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Safety Instruction: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Storage Condition:Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Gomisin G Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-N0858-10mM*1mLinDMSO |
Gomisin G |
62956-48-3 | 99.93% | 10mM*1mLinDMSO |
¥2479 | 2022-05-18 | |
| MedChemExpress | HY-N0858-5mg |
Gomisin G |
62956-48-3 | 99.95% | 5mg |
¥2100 | 2025-04-16 | |
| MedChemExpress | HY-N0858-10mg |
Gomisin G |
62956-48-3 | 99.95% | 10mg |
¥3300 | 2025-04-16 | |
| ChemFaces | CFN90123-10mg |
Gomisin G |
62956-48-3 | >=98% | 10mg |
$228 | 2021-07-22 | |
| HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI | BZP1624-20mg |
Gomisin G |
62956-48-3 | HPLC≥98% | 20mg |
¥3000元 | 2023-09-15 | |
| TRC | G766605-2.5mg |
Gomisin G |
62956-48-3 | 2.5mg |
$ 442.00 | 2023-04-15 | ||
| TRC | G766605-5mg |
Gomisin G |
62956-48-3 | 5mg |
$ 701.00 | 2023-04-15 | ||
| TRC | G766605-10mg |
Gomisin G |
62956-48-3 | 10mg |
$ 1045.00 | 2023-04-15 | ||
| Chengdu Biopurify Phytochemicals Ltd | BP0684-10mg |
Gomisin G |
62956-48-3 | 98% | 10mg |
$135 | 2023-09-20 | |
| Chengdu Biopurify Phytochemicals Ltd | BP0684-100mg |
Gomisin G |
62956-48-3 | 98% | 100mg |
$700 | 2023-09-20 |
Gomisin G Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
62956-48-3 (Gomisin G) Related Products
- 128-57-4(Sennoside B)
- 125-20-2(Thymolphthalein)
- 58546-56-8(Schisantherin A)
- 64917-82-4(Cycloocta[1,2-f:3,4-f']bis[1,3]benzodioxole-5,6-diol,5,6,7,8-tetrahydro-13,14-dimethoxy-6,7-dimethyl-, 5-benzoate, (5S,6S,7S)-)
- 64917-83-5(Schisantherin E)
- 1181216-83-0(Schisanwilsonin H)
- 477-90-7(Bergenin)
- 81-27-6(Sennoside A)
- 51670-40-7(kadsurin)
- 154-23-4(Catechin)
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